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Compound of Interest

Compound Name: Meclinertant

Cat. No.: B1676129

For researchers, scientists, and drug development professionals working with Meclinertant
(also known as SR-48692), a selective, non-peptide antagonist of the neurotensin receptor
NTS1, ensuring safe handling and disposal is paramount.[1][2][3] This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to foster a
secure laboratory environment. While Meclinertant is shipped as a non-hazardous chemical, it
is prudent to handle it with the care afforded to all research compounds of unknown toxicity.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense

Due to the absence of a comprehensive Safety Data Sheet (SDS), specific PPE requirements
for Meclinertant have not been officially established. However, based on general laboratory
safety protocols for handling solid powder research chemicals, the following PPE is strongly
recommended to minimize exposure.[4][5]
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Equipment

Specification

Purpose

Eye Protection

Safety glasses with side

shields or goggles.

To protect eyes from dust

particles and splashes.

Hand Protection

Nitrile or latex gloves.

To prevent skin contact.

Body Protection

A long-sleeved laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A dust mask or respirator.

Recommended when handling
the powder outside of a
chemical fume hood to prevent

inhalation.[5]

Operational Plan: From Receipt to Experimentation

A systematic approach to handling Meclinertant is crucial for maintaining a safe and efficient

workflow.

Receiving and Storage

Meclinertant is typically shipped at ambient temperature as a solid powder.[2] Upon receipt, it
should be stored in a dry, dark place. For short-term storage (days to weeks), a temperature of
0 - 4°C is suitable, while long-term storage (months to years) requires -20°C.[2]

Property Value
Appearance Solid powder[2]
Solubility Soluble in DMSO, not in water[1][2]

Molecular Formula

C32H31CIN4O5[1][2][3]

Molecular Weight

587.07 g/mol [1][2][3]

Short-term Storage

0 - 4°C (dry and dark)[2]

Long-term Storage

-20°C (dry and dark)[2]
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Experimental Workflow

The following diagram outlines a standard workflow for handling Meclinertant in a laboratory
setting.
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Experimental Workflow for Handling Meclinertant
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A standard workflow for handling Meclinertant.
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Emergency Procedures: Be Prepared for the
Unexpected

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Chemical Exposure

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6][7][8]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[6][7]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention.

[6]

Do NOT induce vomiting. Wash out mouth with
Ingestion water and give plenty of water to drink. Seek

immediate medical attention.[7]

Spill Response

For any spill, the primary goal is to ensure personnel safety and contain the spill.
o Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

o Assess the Spill: Determine the size and nature of the spill. For large or unknown spills,
contact your institution's Environmental Health and Safety (EHS) department immediately.[7]

[9]

o Contain the Spill (if safe to do so): For small powder spills, gently cover with a damp paper
towel to avoid creating dust. For small liquid spills, use an inert absorbent material.
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» Clean Up: Wearing appropriate PPE, carefully collect the contained material into a sealed,

labeled waste container.

o Decontaminate: Clean the spill area with a suitable detergent and water.

Disposal Plan: Responsible Waste Management

Proper disposal of Meclinertant and any contaminated materials is essential to protect
personnel and the environment. All waste should be handled in accordance with institutional

and local regulations for chemical waste.

Disposal Workflow for Meclinertant Waste

Waste Collection

Unused Meclinertant Contaminated PPE (gloves, etc.) Contaminated Labware (pipette tips, etc.) Solutions containing Meclinertant

Segregation & Labeling
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Final Disposal
\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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